Cas no 941964-80-3 (2-{1,3-dimethyl-8-(2-methylpropyl)amino-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetic acid)

• Product Name: 2-{1,3-dimethyl-8-(2-methylpropyl)amino-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetic acid
• CAS No: 941964-80-3
• MF: C₁₃H₁₉N₅O₄
• MW: 309.321062326431
• CID: 5957450
• Update Time: 2025-10-31

2-{1,3-dimethyl-8-(2-methylpropyl)amino-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1,3-dimethyl-8-(2-methylpropyl)amino-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetic acid
• 2-(8-(isobutylimino)-1,3-dimethyl-2,6-dioxo-2,3,8,9-tetrahydro-1H-purin-7(6H)-yl)acetic acid
• 7H-Purine-7-acetic acid, 1,2,3,6-tetrahydro-1,3-dimethyl-8-[(2-methylpropyl)amino]-2,6-dioxo-

• Inchi： 1S/C13H19N5O4/c1-7(2)5-14-12-15-10-9(18(12)6-8(19)20)11(21)17(4)13(22)16(10)3/h7H,5-6H2,1-4H3,(H,14,15)(H,19,20)
• InChI Key： CKFKYCFUIXDVND-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)C2=C(N(C)C(=O)N(C)C2=O)N=C1NCC(C)C

Additional information on 2-{1,3-dimethyl-8-(2-methylpropyl)amino-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetic acid

2-{1,3-Dimethyl-8-(2-methylpropyl)amino-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetic Acid: A Comprehensive Overview

2-{1,3-Dimethyl-8-(2-methylpropyl)amino-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetic acid (CAS No. 941964-80-3) is a complex organic compound with significant potential in the field of drug discovery and development. This compound belongs to the class of purine derivatives, which are widely studied for their roles in various biological processes and therapeutic applications. The structure of this molecule is characterized by a purine ring system with multiple substituents, including methyl groups and an acetic acid moiety. These structural features contribute to its unique pharmacological properties and make it a promising candidate for further research.

The purine derivative framework of this compound is particularly interesting due to its ability to interact with various biological targets. Recent studies have highlighted the potential of such compounds in targeting specific enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. For instance, researchers have explored the ability of purine analogs to modulate adenosine receptors, which play a critical role in pain signaling and inflammatory responses. This compound's structure suggests that it may exhibit similar or enhanced bioactivity compared to known purine-based drugs.

One of the key aspects of this compound's chemistry is its synthesis pathway. The synthesis of 2-{1,3-dimethyl-8-(2-methylpropyl)amino-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-7-yl}acetic acid involves a series of multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Recent advancements in organic synthesis techniques have made it possible to optimize these reactions, reducing costs and improving scalability for potential large-scale production.

The biological activity of this compound has been a focal point of recent research efforts. In vitro studies have demonstrated its ability to inhibit certain enzymes associated with cellular proliferation and apoptosis. For example, preliminary data suggest that this compound may act as a potent inhibitor of cyclin-dependent kinases (CDKs), which are key regulators of the cell cycle. Such findings underscore its potential as an anticancer agent. Furthermore, its ability to cross the blood-brain barrier has raised interest in exploring its applications in neurology and psychiatry.

Another area of interest is the pharmacokinetics of this compound. Understanding how it is absorbed, distributed, metabolized, and excreted is crucial for determining its suitability as a drug candidate. Recent studies using advanced analytical techniques have provided insights into its pharmacokinetic profile. These findings indicate that the compound has favorable bioavailability and a relatively long half-life, which are desirable characteristics for therapeutic agents.

In terms of toxicology, initial safety assessments have shown that this compound exhibits low toxicity at therapeutic doses. However, further studies are required to fully characterize its safety profile and identify any potential adverse effects. Regulatory agencies emphasize the importance of thorough toxicological evaluations before advancing compounds into clinical trials.

The application potential of this compound extends beyond pharmacology into other areas such as agrochemicals and materials science. Its unique chemical properties make it a candidate for use in developing novel pesticides or as a building block for advanced materials with specific functional properties.

In conclusion, 941964-80-3 (2-{1,3-dimethyl-8-(2-methylpropyl)amino-2,6-dioxo...}) represents a promising molecule with diverse applications across multiple scientific domains. Ongoing research continues to unravel its full potential while addressing challenges related to scalability and safety evaluation.